Cas no 6130-43-4 (Heptanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, ammonium salt (1:1))
6130-43-4 structure
Product Name:Heptanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, ammonium salt (1:1)
CAS No:6130-43-4
MF:C7H4F13NO2
MW:381.091407775879
CID:504657
Update Time:2026-04-29
Heptanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, ammonium salt (1:1) Chemical and Physical Properties
Names and Identifiers
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- Heptanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, ammonium salt (1:1)
- ammonium perfluoroheptanoate
- Ammonium tridecafluoroheptanoate
- Heptanoic acid, tridecafluoro-, ammonium salt
- Tridecafluoroheptanoic acid, ammonium salt
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Computed Properties
- Exact Mass: 166.12441
- Monoisotopic Mass: 381.003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 448
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3A^2
Experimental Properties
- PSA: 62.8
Heptanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, ammonium salt (1:1) Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
6130-43-4 (Heptanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, ammonium salt (1:1)) Related Products
- 1546-95-8(7H-Dodecafluoroheptanoic acid)
- 307-55-1(Perfluorododecanoic Acid)
- 375-95-1(Perfluorononanoic acid)
- 376-73-8(Hexafluoroglutaric acid)
- 2706-90-3(Nonafluoropentanoic Acid)
- 678-39-7(1,1,2,2-Tetrahydroperfluorodecanol)
- 678-45-5(Dodecafluorosuberic acid)
- 335-76-2(Perfluorodecanoic Acid)
- 375-85-9(Perfluoroheptanoic AcidDISCONTINUED SEE P286300)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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